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Compound of Interest

Compound Name: 5-Amino-2-methylphenol

CAS No.: 2835-95-2

Cat. No.: B1213058

Get Quote

As a Senior Application Scientist, it is imperative to move beyond mere procedural compliance

and foster a deep, intuitive understanding of chemical safety. This guide addresses the specific

handling requirements for 5-Amino-2-methylphenol (CAS: 2835-95-2), a compound widely

used in organic synthesis and research.[1] Our focus is not just on what to wear, but why each

piece of personal protective equipment (PPE) is a critical barrier against specific, well-defined

risks. This document provides the essential safety and logistical information required for the

safe handling, storage, and disposal of this chemical, ensuring the well-being of all laboratory

personnel.

Hazard Assessment: The 'Why' Behind the Protocol
Understanding the intrinsic hazards of 5-Amino-2-methylphenol is the foundation of a robust

safety plan. This compound is not benign; it presents multiple risks that dictate our PPE and

handling strategy.[2] Exposure can lead to irritation of the skin, eyes, and mucous membranes.

[3] The primary health effects are clearly defined under the Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals.
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The causality is direct: because the compound can cause significant skin, eye, and respiratory

irritation, and may provoke an allergic skin reaction, our primary goal is to establish a complete

barrier to prevent any direct contact or inhalation.[3][4][5]

Hazard Classification GHS Category Description of Risk

Skin Irritation Category 2
Causes skin irritation upon

direct contact.[3][6]

Skin Sensitization Category 1A

May cause an allergic skin

reaction after repeated

exposure.[3][4]

Serious Eye Damage / Eye

Irritation
Category 2

Causes serious eye irritation

upon contact.[3][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory irritation

if inhaled as a dust or aerosol.

[3][6]

Hazardous to the Aquatic

Environment
Chronic Category 2

Toxic to aquatic life with long-

lasting effects.[4]

Core PPE Requirements: A Multi-layered Defense
A multi-layered approach to safety, beginning with engineering controls and supplemented by

appropriate PPE, is essential.

Primary Containment: Engineering Controls
Before any personal equipment is considered, engineering controls must be in place. These

are the first and most effective line of defense.

Ventilation: Always handle 5-Amino-2-methylphenol in a well-ventilated area.[4][7] For

procedures that may generate dust, such as weighing or transferring the solid, a certified

chemical fume hood is mandatory to control airborne concentrations.[7]

Safety Stations: Ensure that safety showers and eyewash stations are unobstructed and

located close to the workstation.[2][8]
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Hand and Arm Protection: Preventing Sensitization
Due to its classification as a skin irritant and sensitizer, glove selection is critical.[3]

Material: Wear chemically impermeable gloves.[4] While specific breakthrough time data is

not always available, nitrile gloves are a common standard for handling powders. Always

check the manufacturer's compatibility data.

Practice: Wash hands thoroughly after handling, even if gloves are worn. Remove

contaminated clothing immediately and wash it before reuse.[7][9]

Eye and Face Protection: Shielding from Irritation
The risk of serious eye irritation necessitates robust protection.[5]

Equipment: Wear appropriate protective eyeglasses or chemical safety goggles that conform

to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][7]

Face Shield: When there is a risk of splashing or significant dust generation, a face shield

should be worn in addition to safety goggles.

Body Protection: A Barrier for the Skin
Protective clothing prevents accidental skin contact with the solid powder.

Lab Coat: A standard, buttoned lab coat is required at a minimum.

Additional Clothing: For larger quantities or procedures with a higher risk of contamination,

consider impervious or fire-resistant clothing.[4]

Respiratory Protection: Guarding the Airways
Respiratory protection is not required for all handling but is crucial when engineering controls

cannot guarantee exposure is below acceptable limits or when irritation is experienced.[4]

For Dust: When weighing or handling the neat powder where dust may be generated, a

NIOSH-approved N95 dust mask is a minimum requirement.
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For Vapors/High Concentrations: If exposure limits are exceeded or in emergency situations,

a NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge

and a dust/mist filter is recommended.[3]

Operational and Disposal Plans
Safe operations extend beyond wearing PPE to include the entire lifecycle of the chemical in

the lab, from preparation to disposal.

PPE Donning and Doffing Protocol
The sequence of putting on and removing PPE is critical to prevent cross-contamination. The

diagram below illustrates the correct workflow, designed to ensure contaminants are not

transferred to the user.

PPE Donning Sequence (Clean Area) PPE Doffing Sequence (Exit Area)

1. Lab Coat 2. Respirator
(if required)

3. Goggles /
Face Shield 4. Gloves 1. Gloves

 Work
Performed 2. Goggles /

Face Shield 3. Lab Coat 4. Respirator
(if required)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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